Cas no 1804509-58-7 (4-Hydroxy-3-methylpicolinonitrile)

• Product Name: 4-Hydroxy-3-methylpicolinonitrile
• CAS No: 1804509-58-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 4903682
• Update Time: 2023-08-21

4-Hydroxy-3-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methylpicolinonitrile

• Inchi： 1S/C7H6N2O/c1-5-6(4-8)9-3-2-7(5)10/h2-3H,1H3,(H,9,10)
• InChI Key： VBYAYRYDCHPPEL-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9